![molecular formula C23H22N4OS B4084493 6-ethyl-1-mercapto-6-methyl-4-(4-methylphenyl)-6,7-dihydrobenzo[h][1,2,4]triazolo[4,3-a]quinazolin-5(4H)-one](/img/structure/B4084493.png)
6-ethyl-1-mercapto-6-methyl-4-(4-methylphenyl)-6,7-dihydrobenzo[h][1,2,4]triazolo[4,3-a]quinazolin-5(4H)-one
Description
Synthesis Analysis
The synthesis of related triazoloquinazoline derivatives often involves cyclization reactions of hydrazinoquinazolinones with one-carbon donors or through innovative routes starting from simple anilines. For instance, Alagarsamy et al. (2009) reported the synthesis of novel 4-(3-ethylphenyl)-1-substituted-4H-[1,2,4]triazolo[4,3-a]quinazolin-5-ones through cyclization of 3-(3-ethylphenyl)-2-hydrazino-3H-quinazolin-4-one, showcasing a method that could be analogous to synthesizing the compound of interest (Alagarsamy et al., 2009).
Molecular Structure Analysis
The molecular structure of triazoloquinazoline derivatives, closely related to the compound , has been explored through various spectroscopic techniques and X-ray crystallography, providing insights into their geometric parameters, molecular electrostatic potential, and frontier molecular orbitals. These analyses help understand the compound's reactive sites and potential interactions with biological targets (Wu et al., 2022).
Chemical Reactions and Properties
The chemical reactivity of triazoloquinazolinones includes their ability to undergo ring-opening reactions, cyclization with various reagents, and interactions with one-carbon donors, leading to a wide array of derivatives. These reactions are fundamental for modifying the compound's biological activity and solubility (Molina et al., 1989).
Physical Properties Analysis
The physical properties of these compounds, such as solubility, melting point, and crystalline structure, are crucial for their formulation and application in pharmacological settings. These properties can be influenced by the compound's molecular structure, as demonstrated by X-ray crystallography studies and DFT calculations (Wu et al., 2022).
Chemical Properties Analysis
The chemical properties, including reactivity towards various reagents, stability under different conditions, and potential for further chemical modifications, play a significant role in the compound's utility as a pharmacological agent. Studies on similar compounds have shown that modifications at certain positions can significantly alter their biological activity and pharmacokinetic profiles (Alagarsamy et al., 2009).
properties
IUPAC Name |
9-ethyl-9-methyl-12-(4-methylphenyl)-16-sulfanylidene-12,14,15,17-tetrazatetracyclo[8.7.0.02,7.013,17]heptadeca-1(10),2,4,6,13-pentaen-11-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22N4OS/c1-4-23(3)13-15-7-5-6-8-17(15)19-18(23)20(28)26(16-11-9-14(2)10-12-16)21-24-25-22(29)27(19)21/h5-12H,4,13H2,1-3H3,(H,25,29) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HDMJKVLMYDVUEV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1(CC2=CC=CC=C2C3=C1C(=O)N(C4=NNC(=S)N34)C5=CC=C(C=C5)C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22N4OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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